![molecular formula C12H15FN2O3 B1464561 3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine CAS No. 1281784-50-6](/img/structure/B1464561.png)
3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine
Overview
Description
3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine, also known as FNMP, is a synthetic organic compound belonging to the piperidine family. It is a colorless solid with a molecular weight of 220.2 g/mol. FNMP is a versatile compound that is used in a variety of scientific research applications. It is used as an intermediate for the synthesis of a variety of compounds, and can also be used to study the biochemical and physiological effects of drugs.
Scientific Research Applications
3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine has a wide range of scientific research applications. It is used as an intermediate in the synthesis of a variety of compounds, including drugs, polymers, and dyes. It is also used to study the biochemical and physiological effects of drugs, as well as to study the structure and function of proteins.
Mechanism of Action
3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine acts as an agonist at the NMDA receptor, which is a type of glutamate receptor. When 3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine binds to the receptor, it increases the flow of ions across the cell membrane, resulting in an influx of calcium ions into the cell. This influx of calcium ions triggers a cascade of biochemical reactions that can lead to the release of neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects
The binding of 3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine to the NMDA receptor has a variety of biochemical and physiological effects. It can modulate the release of neurotransmitters, such as dopamine and serotonin, which can affect mood and behavior. It can also affect the release of hormones, such as cortisol and adrenaline, which can affect the body’s response to stress. Finally, it can affect the activity of enzymes, which can affect a variety of metabolic processes.
Advantages and Limitations for Lab Experiments
The use of 3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine in lab experiments has a number of advantages. It is a relatively inexpensive compound, and it is easy to synthesize and purify. Additionally, it has a wide range of applications, making it a versatile compound for use in a variety of experiments. However, there are also some limitations to its use. It is a relatively unstable compound, and it can degrade quickly when exposed to light or heat.
Future Directions
There are a number of potential future directions for research involving 3-[(5-Fluoro-2-nitrophenoxy)methyl]piperidine. One potential direction is to explore its potential as a therapeutic agent. Additionally, further research could be done to better understand its mechanism of action and its effects on biochemical and physiological processes. Finally, further research could be done to explore its potential as an intermediate in the synthesis of other compounds.
properties
IUPAC Name |
3-[(5-fluoro-2-nitrophenoxy)methyl]piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O3/c13-10-3-4-11(15(16)17)12(6-10)18-8-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSQLQYQOKVNCJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COC2=C(C=CC(=C2)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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